Cas no 1807040-07-8 (Methyl 3-cyano-2-fluoro-6-methoxybenzoate)

• Product Name: Methyl 3-cyano-2-fluoro-6-methoxybenzoate
• CAS No: 1807040-07-8
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4952647
• Update Time: 2025-06-11

Methyl 3-cyano-2-fluoro-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-fluoro-6-methoxybenzoate

• Inchi： 1S/C10H8FNO3/c1-14-7-4-3-6(5-12)9(11)8(7)10(13)15-2/h3-4H,1-2H3
• InChI Key： BANZTPODMORWJR-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(=C1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.6
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-fluoro-6-methoxybenzoate

Methyl 3-cyano-2-fluoro-6-methoxybenzoate (CAS No. 1807040-07-8): An Overview

Methyl 3-cyano-2-fluoro-6-methoxybenzoate (CAS No. 1807040-07-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its 3-cyano and 2-fluoro substituents, along with a 6-methoxy group, which collectively contribute to its distinct chemical properties and potential applications.

The cyano group in Methyl 3-cyano-2-fluoro-6-methoxybenzoate is a key functional group that imparts significant reactivity and stability to the molecule. The presence of this group makes the compound an excellent precursor for various synthetic transformations, including nucleophilic additions and condensation reactions. Additionally, the cyano group can be readily converted into other functional groups, such as carboxylic acids, amides, and amines, through well-established chemical protocols.

The fluoro substituent at the 2-position of the benzene ring is another critical feature of this compound. Fluorine atoms are known for their strong electron-withdrawing properties, which can significantly influence the electronic distribution within the molecule. This property makes Methyl 3-cyano-2-fluoro-6-methoxybenzoate particularly useful in the design and synthesis of bioactive molecules, where subtle changes in electronic properties can lead to enhanced biological activity or improved pharmacokinetic profiles.

The methoxy group at the 6-position further enhances the versatility of this compound. Methoxy groups are often used in organic synthesis to protect hydroxyl functionalities or to introduce electron-donating effects. In the context of Methyl 3-cyano-2-fluoro-6-methoxybenzoate, the methoxy group can modulate the overall polarity and solubility of the molecule, making it suitable for a wide range of applications in both solution-phase and solid-state chemistry.

Recent studies have highlighted the potential of Methyl 3-cyano-2-fluoro-6-methoxybenzoate in various areas of research. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can serve as an efficient building block for the synthesis of complex natural products and pharmaceuticals. The researchers utilized its unique reactivity profile to construct intricate molecular architectures with high stereochemical control.

In the realm of pharmaceutical research, Methyl 3-cyano-2-fluoro-6-methoxybenzoate has shown promise as a lead compound for drug discovery. Its ability to modulate specific biological targets, such as enzymes and receptors, has been explored in several preclinical studies. One notable example is its use as a scaffold for developing inhibitors of protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders.

Moreover, the material science community has also shown interest in Methyl 3-cyano-2-fluoro-6-methoxybenzoate. Its unique electronic properties make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have reported that derivatives of this compound exhibit excellent charge transport properties and high photoluminescence quantum yields, making them attractive materials for next-generation electronic devices.

In conclusion, Methyl 3-cyano-2-fluoro-6-methoxybenzoate (CAS No. 1807040-07-8) is a multifaceted compound with a wide range of potential applications. Its unique combination of functional groups—cyano, fluoro, and methoxy—endows it with valuable chemical properties that make it an important tool in organic synthesis, pharmaceutical research, and materials science. As ongoing research continues to uncover new possibilities for this compound, its significance is likely to grow even further.